Cas no 1807275-99-5 (6-Chloro-2-methyl-3-nitrobenzyl bromide)

• Product Name: 6-Chloro-2-methyl-3-nitrobenzyl bromide
• CAS No: 1807275-99-5
• MF: C₈H₇BrClNO₂
• MW: 264.503680467606
• CID: 5001145
• Update Time: 2025-05-25

6-Chloro-2-methyl-3-nitrobenzyl bromide Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2-methyl-3-nitrobenzyl bromide

• Inchi： 1S/C8H7BrClNO2/c1-5-6(4-9)7(10)2-3-8(5)11(12)13/h2-3H,4H2,1H3
• InChI Key： AIHVPUHROGKXBW-UHFFFAOYSA-N
• SMILES： BrCC1C(=CC=C(C=1C)[N+](=O)[O-])Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 197
• XLogP3: 3.3
• Topological Polar Surface Area: 45.8

Additional information on 6-Chloro-2-methyl-3-nitrobenzyl bromide

6-Chloro-2-methyl-3-nitrobenzyl bromide (CAS No. 1807275-99-5)

The compound 6-Chloro-2-methyl-3-nitrobenzyl bromide (CAS No. 1807275-99-5) is a highly specialized organic compound with significant applications in the field of synthetic chemistry and materials science. This compound is characterized by its unique structure, which includes a benzyl group substituted with chlorine, methyl, and nitro groups at specific positions, along with a bromine atom attached to the benzene ring. The combination of these functional groups makes it a versatile building block for various chemical reactions and syntheses.

Recent advancements in synthetic chemistry have highlighted the importance of 6-Chloro-2-methyl-3-nitrobenzyl bromide in the development of novel materials and pharmaceutical compounds. Researchers have demonstrated that this compound can serve as an efficient precursor for the synthesis of bioactive molecules, particularly those with potential anti-cancer and anti-inflammatory properties. Its ability to undergo various substitution and coupling reactions has made it a valuable intermediate in drug discovery pipelines.

The structural features of 6-Chloro-2-methyl-3-nitrobenzyl bromide play a crucial role in its reactivity and applicability. The presence of the nitro group at the meta position imparts strong electron-withdrawing effects, which enhances the electrophilic character of the benzene ring. This makes the compound highly susceptible to nucleophilic aromatic substitution reactions, a key process in organic synthesis. Additionally, the methyl group at the ortho position contributes to steric effects, influencing the regioselectivity of reactions involving this compound.

Recent studies have also explored the use of 6-Chloro-2-methyl-3-nitrobenzyl bromide in polymer chemistry. By incorporating this compound into polymer backbones, scientists have developed advanced materials with improved thermal stability and mechanical properties. These materials hold promise for applications in high-performance composites and electronic devices.

In terms of synthesis, 6-Chloro-2-methyl-3-nitrobenzyl bromide can be prepared through a variety of methods, including Friedel-Crafts alkylation, nucleophilic aromatic substitution, and coupling reactions. The choice of synthetic route depends on the specific requirements of the target molecule and the availability of starting materials. Researchers have reported optimized protocols that minimize side reactions and maximize yield, making this compound more accessible for large-scale production.

The application of 6-Chloro-2-methyl-3-nitrobenzyl bromide extends beyond traditional chemical synthesis. It has been utilized as a catalyst in certain reaction systems due to its ability to facilitate electron transfer processes. This property has been leveraged in electrochemical studies, where it has shown potential as an auxiliary agent in battery technologies and fuel cell applications.

Moreover, recent computational studies have provided deeper insights into the electronic structure and reactivity of 6-Chloro-2-methyl-3-nitrobenzyl bromide. Advanced quantum mechanical calculations have revealed that the compound exhibits unique electronic delocalization patterns, which contribute to its stability and reactivity under various reaction conditions. These findings have paved the way for more precise predictions of its behavior in complex chemical systems.

In conclusion, 6-Chloro-2-methyl-3-nitrobenzyl bromide (CAS No. 1807275-99-5) is a multifaceted compound with a wide range of applications in modern chemistry. Its structural versatility, combined with recent advancements in synthetic and computational techniques, positions it as a key player in both academic research and industrial development.